Potassium 2-isocyanoacetate

• IUPAC Name: potassium;2-isocyanoacetate
• InChI: InChI=1S/C3H3NO2.K/c1-4-2-3(5)6;/h2H2,(H,5,6);/q;+1/p-1
• InChI Key: IWTQNSMPJLXKLL-UHFFFAOYSA-M
• Canonical SMILES: [C-]#[N+]CC(=O)[O-].[K+]
• Molecular Formula: C3H2KNO2
• DSSTOX Substance ID: DTXSID70572704
• Molecular Weight: 123.15 g/mol
• CAS RN: 58948-98-4

Description

Potassium 2-isocyanoacetate, also known as Isocyanoacetic acid potassium salt, is a chemical compound that serves as a versatile reagent with applications in a range of organic reactions. It has the empirical formula C3H2KNO2 and a molecular weight of 123.15.

Molecular Structure Analysis

The molecular structure of Potassium 2-isocyanoacetate can be represented by the SMILES string [K+].[O-]C(=O)C[N+]#[C-] and the InChI 1S/C3H3NO2.K/c1-4-2-3(5)6;/h2H2,(H,5,6);/q;+1/p-1.

Chemical Reactions Analysis

Potassium 2-isocyanoacetate is used as a reagent in various chemical reactions. It is used in carbene insertion reactions as a cleanup procedure to remove ruthenium carbene catalysts from metathesis reaction products. It is also used in the preparation of carbonyl complexes of group IVB metals and peptides via ammonium chloride-promoted Ugi reaction.

Physical And Chemical Properties Analysis

Potassium 2-isocyanoacetate is a technical grade compound with an assay of 85%. It is in the form of a powder and has a melting point of 75-81 °C.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

. Heterocyclic compounds are organic compounds that contain a ring structure containing atoms in addition to carbon, such as sulfur, oxygen or nitrogen, as part of the ring. They are of great interest in the field of organic chemistry due to their wide range of applications.

Preparation of Amino Acids and Peptides

. Amino acids are the building blocks of proteins and play a key role in the functions of an organism. Peptides, on the other hand, are short chains of amino acid monomers linked by peptide bonds.

Carbene Insertion Reactions

. . Metathesis is a popular method in synthetic chemistry for the selective exchange of parts between two reactants.

Preparation of Carbonyl Complexes of Group IVB Metals

. These complexes have various applications in the field of organometallic chemistry.

Ammonium Chloride-Promoted Ugi Reaction

. The Ugi reaction is a multi-component reaction in organic chemistry involving a ketone (or aldehyde), an amine, an isocyanide and a carboxylic acid to form a bis-amide.

Control of Absolute and Relative Configurations in Acyclic Systems

.

Safety and Hazards

Potassium 2-isocyanoacetate is classified as Acute Tox. 4 Dermal, Acute Tox. 4 Inhalation, Acute Tox. 4 Oral, Eye Irrit. 2, Skin Irrit. 2, and STOT SE 3. It is harmful if swallowed, in contact with skin, or if inhaled. It causes skin irritation, serious eye irritation, and may cause respiratory irritation.

Mechanism of Action

Target of Action

Potassium 2-isocyanoacetate, also known as isocyanoacetic acid potassium salt, primarily targets various electrophiles, including aldehydes, ketones, and isocyanates . These electrophiles play a crucial role in many biochemical reactions, serving as the reactive species that accept an electron pair.

Mode of Action

The compound acts as a nucleophile, enabling reactions with its targets . This interaction involves the formation of a stable intermediate, which subsequently undergoes further reactions to yield the desired product .

Biochemical Pathways

It’s known that the compound has applications in a range of organic reactions, including the synthesis of heterocyclic compounds, amino acids, and peptides .

Result of Action

Given its role as a nucleophile and its applications in various organic reactions, it can be inferred that the compound likely contributes to the formation of various biochemical products, including heterocyclic compounds, amino acids, and peptides .